Cas no 2034467-73-5 (2-(3-methoxyphenyl)-N-{5-methyl-2-phenyl-1,3oxazolo5,4-bpyridin-6-yl}acetamide)

2-(3-Methoxyphenyl)-N-{5-methyl-2-phenyl-1,3-oxazolo[5,4-b]pyridin-6-yl}acetamide is a structurally complex heterocyclic compound featuring an oxazolopyridine core linked to a methoxyphenylacetamide moiety. This scaffold is of interest in medicinal chemistry due to its potential as a pharmacophore in drug discovery, particularly for targeting enzyme inhibition or receptor modulation. The presence of the methoxy group enhances solubility and bioavailability, while the fused oxazolopyridine ring system contributes to molecular rigidity, improving binding affinity. Its synthetic versatility allows for further derivatization, making it a valuable intermediate in the development of biologically active molecules. The compound's stability and well-defined reactivity profile support its use in rigorous research applications.
2-(3-methoxyphenyl)-N-{5-methyl-2-phenyl-1,3oxazolo5,4-bpyridin-6-yl}acetamide structure
2034467-73-5 structure
Product Name:2-(3-methoxyphenyl)-N-{5-methyl-2-phenyl-1,3oxazolo5,4-bpyridin-6-yl}acetamide
CAS No:2034467-73-5
MF:C22H19N3O3
MW:373.404565095901
CID:5379310
Update Time:2025-10-22

2-(3-methoxyphenyl)-N-{5-methyl-2-phenyl-1,3oxazolo5,4-bpyridin-6-yl}acetamide Chemical and Physical Properties

Names and Identifiers

    • 2-(3-methoxyphenyl)-N-(5-methyl-2-phenyl-[1,3]oxazolo[5,4-b]pyridin-6-yl)acetamide
    • 2-(3-methoxyphenyl)-N-{5-methyl-2-phenyl-1,3oxazolo5,4-bpyridin-6-yl}acetamide
    • Inchi: 1S/C22H19N3O3/c1-14-18(24-20(26)12-15-7-6-10-17(11-15)27-2)13-19-22(23-14)28-21(25-19)16-8-4-3-5-9-16/h3-11,13H,12H2,1-2H3,(H,24,26)
    • InChI Key: NPHLQCIGFGABQS-UHFFFAOYSA-N
    • SMILES: C(NC1=C(C)N=C2OC(C3=CC=CC=C3)=NC2=C1)(=O)CC1=CC=CC(OC)=C1

2-(3-methoxyphenyl)-N-{5-methyl-2-phenyl-1,3oxazolo5,4-bpyridin-6-yl}acetamide Pricemore >>

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Additional information on 2-(3-methoxyphenyl)-N-{5-methyl-2-phenyl-1,3oxazolo5,4-bpyridin-6-yl}acetamide

Comprehensive Overview of 2-(3-methoxyphenyl)-N-{5-methyl-2-phenyl-1,3-oxazolo[5,4-b]pyridin-6-yl}acetamide (CAS No. 2034467-73-5)

2-(3-methoxyphenyl)-N-{5-methyl-2-phenyl-1,3-oxazolo[5,4-b]pyridin-6-yl}acetamide, identified by its CAS number 2034467-73-5, is a sophisticated organic compound that has garnered significant attention in pharmaceutical and biochemical research. This molecule belongs to the class of oxazolopyridine derivatives, which are renowned for their diverse biological activities and potential therapeutic applications. The compound's intricate structure, featuring a methoxyphenyl and phenyl-substituted oxazolopyridine core, makes it a subject of interest for drug discovery and development.

In recent years, the scientific community has shown heightened interest in oxazolopyridine-based compounds due to their promising pharmacological properties. Researchers are particularly focused on their potential as kinase inhibitors, anti-inflammatory agents, and central nervous system (CNS) modulators. The presence of the methoxy group and acetamide moiety in 2-(3-methoxyphenyl)-N-{5-methyl-2-phenyl-1,3-oxazolo[5,4-b]pyridin-6-yl}acetamide suggests its potential role in modulating enzyme activity or receptor binding, which could be pivotal in treating various diseases.

The synthesis of CAS 2034467-73-5 involves multi-step organic reactions, including cyclization and amide coupling techniques. Advanced analytical methods such as NMR spectroscopy, mass spectrometry, and HPLC purification are employed to ensure the compound's purity and structural integrity. These rigorous quality control measures are critical for its application in preclinical studies and further research.

One of the trending topics in the context of oxazolopyridine derivatives is their potential in targeted cancer therapy. With the rise of personalized medicine, compounds like 2-(3-methoxyphenyl)-N-{5-methyl-2-phenyl-1,3-oxazolo[5,4-b]pyridin-6-yl}acetamide are being explored for their ability to selectively inhibit cancer cell proliferation. Additionally, the compound's lipophilicity and molecular weight align with the criteria for blood-brain barrier penetration, making it a candidate for neurodegenerative disease research.

From an industrial perspective, the demand for high-purity research chemicals like CAS 2034467-73-5 is on the rise. Pharmaceutical companies and academic institutions are increasingly sourcing such compounds for high-throughput screening and structure-activity relationship (SAR) studies. The compound's unique scaffold also makes it a valuable intermediate for the synthesis of more complex molecules with enhanced bioactivity.

Environmental and safety considerations are paramount when handling 2-(3-methoxyphenyl)-N-{5-methyl-2-phenyl-1,3-oxazolo[5,4-b]pyridin-6-yl}acetamide. While it is not classified as a hazardous material, standard laboratory precautions, including the use of personal protective equipment (PPE) and proper ventilation, are recommended. Regulatory compliance with REACH and GMP guidelines ensures its safe use in research settings.

In conclusion, 2-(3-methoxyphenyl)-N-{5-methyl-2-phenyl-1,3-oxazolo[5,4-b]pyridin-6-yl}acetamide (CAS 2034467-73-5) represents a compelling area of study in modern medicinal chemistry. Its structural complexity and potential therapeutic applications position it as a key player in the development of next-generation pharmaceuticals. As research progresses, this compound may unlock new avenues for treating complex diseases, aligning with the global shift toward precision medicine and innovative drug design.

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